Cas no 85165-49-7 (Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-)
85165-49-7 structure
Product Name:Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-
CAS No:85165-49-7
MF:C11H20OS
MW:200.340902328491
CID:726909
Update Time:2024-01-31
Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-
- 5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one
- 5-methyl-2-[1-methyl-1-(methylthio)ethyl]cyclohexan-1-one
- 5-Methyl-2-[1-methyl-1-(methylthio)ethyl]cyclohexanone
- 8-(Methylthio)-p-menthane-3-one
- Einecs 285-906-6
- Cyclohexanone, 5-methyl-2-[1-methyl-1-(methylthio)ethyl]-
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- Inchi: 1S/C11H20OS/c1-8-5-6-9(10(12)7-8)11(2,3)13-4/h8-9H,5-7H2,1-4H3
- InChI Key: HJFSNLWDUINFTB-UHFFFAOYSA-N
- SMILES: C1(=O)CC(C)CCC1C(C)(SC)C
Computed Properties
- Exact Mass: 200.123486
- Monoisotopic Mass: 200.123486
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4
Experimental Properties
- Density: 0.986
- Boiling Point: 283.7°C at 760 mmHg
- Flash Point: 125.8°C
- Refractive Index: 1.489
Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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